Cas no 261951-87-5 (4-Methoxy-3-(trifluoromethyl)benzonitrile)

• Product Name: 4-Methoxy-3-(trifluoromethyl)benzonitrile
• CAS No: 261951-87-5
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD01631575
• CID: 92632
• PubChem ID: 2775296
• Update Time: 2025-11-02

4-Methoxy-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(trifluoromethyl)benzonitrile
• 4-Methoxy-3-trifluoromethyl-benzonitrile
• SCHEMBL523319
• Benzonitrile, 4-methoxy-3-(trifluoromethyl)-
• CS-W015559
• DTXSID00379506
• 261951-87-5
• 5-(2-Fluoro-phenyl)-2H-pyrazole-3-carboxylicacid
• AKOS015851683
• FS-1103
• SY022895
• MFCD01631575
• FT-0692522
• AMY6271
• 5-cyano-2-methoxybenzotrifluoride;4-methoxy-3-(trifluoromethyl)benzonitrile;

• MDL： MFCD01631575
• Inchi： 1S/C9H6F3NO/c1-14-8-3-2-6(5-13)4-7(8)9(10,11)12/h2-4H,1H3
• InChI Key： FLHQJZPLFRIGOT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=CC=1OC)(F)F

Computed Properties

• Exact Mass: 201.04000
• Monoisotopic Mass: 201.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 33A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98-100°C
• Boiling Point: 265.1±40.0 ºC (760 Torr),
• Flash Point: 114.1±27.3 ºC,
• Refractive Index: 1.463
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 33.02000
• LogP: 2.58568
• Solubility: Not determined

4-Methoxy-3-(trifluoromethyl)benzonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1

Additional information on 4-Methoxy-3-(trifluoromethyl)benzonitrile

Comprehensive Guide to 4-Methoxy-3-(trifluoromethyl)benzonitrile (CAS No. 261951-87-5): Properties, Applications, and Market Insights

4-Methoxy-3-(trifluoromethyl)benzonitrile (CAS No. 261951-87-5) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This nitrile derivative features a methoxy group and a trifluoromethyl group attached to a benzene ring, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "4-Methoxy-3-(trifluoromethyl)benzonitrile uses" or "CAS 261951-87-5 suppliers" due to its growing demand in high-value applications.

The molecular formula of 4-Methoxy-3-(trifluoromethyl)benzonitrile is C₉H₆F₃NO, with a molecular weight of 201.15 g/mol. Its unique structure combines the electron-withdrawing properties of the trifluoromethyl group with the electron-donating characteristics of the methoxy group, creating a versatile building block for drug discovery. Recent trends show increased interest in "fluorinated pharmaceutical intermediates" and "methoxy-substituted benzonitriles" in academic literature.

In pharmaceutical applications, 4-Methoxy-3-(trifluoromethyl)benzonitrile serves as a key precursor for developing bioactive molecules. The compound's trifluoromethyl group enhances metabolic stability and membrane permeability, making it particularly valuable in CNS drug development. Current research hotspots include its potential in creating "next-generation kinase inhibitors" and "GPCR-targeted therapeutics," addressing frequent search queries about "pharmaceutical uses of 261951-87-5".

The agrochemical industry utilizes CAS 261951-87-5 in developing novel pesticides and herbicides. Its structural features contribute to improved pest resistance management, aligning with the growing demand for "sustainable crop protection solutions." Market analysts note increasing searches for "fluorinated agrochemical intermediates" as manufacturers seek environmentally friendly alternatives with higher efficacy.

From a synthetic chemistry perspective, 4-Methoxy-3-(trifluoromethyl)benzonitrile offers multiple reactive sites for functional group transformations. The cyano group can be converted to amides, acids, or heterocycles, while the methoxy group allows for demethylation or nucleophilic substitution. These properties make it a popular search term among chemists looking for "versatile aromatic nitriles" or "multifunctional benzene derivatives."

Quality specifications for 261951-87-5 typically require ≥98% purity, with HPLC and NMR characterization. Storage recommendations suggest keeping the compound in cool, dry conditions away from strong oxidizers. These technical details respond to frequent queries about "4-Methoxy-3-(trifluoromethyl)benzonitrile handling" and "CAS 261951-87-5 stability" from laboratory professionals.

The global market for 4-Methoxy-3-(trifluoromethyl)benzonitrile shows steady growth, driven by expanding pharmaceutical R&D in Asia-Pacific and North America. Industry reports correlate with search trends for "specialty chemicals market forecast" and "fluorine compound demand 2024." Major manufacturers are developing scalable synthesis routes to meet the increasing demand for this high-value intermediate.

Environmental and regulatory aspects of CAS 261951-87-5 comply with major chemical inventories worldwide. The compound's environmental fate and toxicity profile have become search priorities, reflecting the industry's focus on "green chemistry principles" and "sustainable chemical production." Proper waste management procedures are essential, as indicated by searches for "benzonitrile derivative disposal."

Analytical methods for 4-Methoxy-3-(trifluoromethyl)benzonitrile typically involve GC-MS, HPLC, and ¹⁹F NMR spectroscopy. These techniques address common quality control questions like "how to analyze 261951-87-5 purity" or "characterization of fluorinated aromatics." The compound's distinct spectroscopic signatures facilitate its identification in complex mixtures.

Future research directions for 4-Methoxy-3-(trifluoromethyl)benzonitrile include exploring its potential in material science applications, particularly in organic electronics. This aligns with emerging search trends for "fluorinated organic semiconductors" and "advanced material precursors." The compound's unique electronic properties make it a candidate for developing novel optoelectronic materials.